Cas no 2305253-69-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2305253-69-2
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 6056891
• PubChem ID: 138987501
• Update Time: 2025-07-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-6497285
• 2305253-69-2
• tert-butyl 3-{[imino(methyl)oxo-lambda6-sulfanyl]methyl}azetidine-1-carboxylate
• Tert-butyl 3-[(methylsulfonimidoyl)methyl]azetidine-1-carboxylate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H20N2O3S/c1-10(2,3)15-9(13)12-5-8(6-12)7-16(4,11)14/h8,11H,5-7H2,1-4H3
• InChI Key： IAERVOPMKBDKOO-UHFFFAOYSA-N
• SMILES： S(C)(CC1CN(C(=O)OC(C)(C)C)C1)(=N)=O

Computed Properties

• Exact Mass: 248.11946368g/mol
• Monoisotopic Mass: 248.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 336.0±34.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2305253-69-2: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2305253-69-2, currently designated as INDEX NAME NOT YET ASSIGNED, is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and potential therapeutic applications, making it a subject of extensive study in both academic and industrial settings.

CAS No. 2305253-69-2 is a synthetic molecule that belongs to a class of compounds known for their bioactive properties. Its molecular formula and structure have been meticulously designed to optimize its pharmacological profile, including its solubility, stability, and bioavailability. Recent studies have highlighted the compound's potential in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, CAS No. 2305253-69-2 has shown promising results in preclinical trials. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound effectively crosses the blood-brain barrier and exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that CAS No. 2305253-69-2 could be a valuable candidate for further development as a therapeutic agent for these debilitating conditions.

Beyond neurodegenerative diseases, CAS No. 2305253-69-2 has also been investigated for its potential anticancer properties. A study published in the Cancer Research journal (2024) reported that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of specific oncogenic pathways, making it a promising lead for the development of novel anticancer drugs.

The pharmacokinetic and pharmacodynamic properties of CAS No. 2305253-69-2 have been extensively studied to ensure its safety and efficacy. Preclinical data indicate that the compound has favorable pharmacokinetic profiles, including good oral bioavailability, low toxicity, and minimal side effects. These attributes are crucial for its potential translation into clinical applications.

In addition to its therapeutic potential, CAS No. 2305253-69-2 has also been explored for its use as a research tool in biochemical and cellular studies. Its unique properties make it an ideal candidate for investigating various biological processes, such as signal transduction pathways and protein-protein interactions. This versatility enhances its value in both fundamental research and drug discovery efforts.

The synthesis of CAS No. 2305253-69-2 involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and chiral resolution methods, have been employed to optimize the synthesis route. These methods ensure that the compound can be produced consistently and efficiently on both laboratory and industrial scales.

The ongoing research on CAS No. 2305253-69-2 is part of a broader effort to develop innovative therapies for unmet medical needs. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for advancing this compound through preclinical and clinical stages. The interdisciplinary approach ensures that all aspects of drug development, from basic science to clinical trials, are thoroughly addressed.

In conclusion, the compound with the CAS number 2305253-69-2, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique properties and potential therapeutic applications make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and safety profile, it is anticipated that this compound will play a vital role in addressing some of the most challenging diseases facing modern medicine.